Cas no 3899-34-1 (3-Penten-2-ol, (3E)-)

• Product Name: 3-Penten-2-ol, (3E)-
• CAS No: 3899-34-1
• MF: C₅H₁₀O
• MW: 86.1323018074036
• CID: 296744
• PubChem ID: 24847021
• Update Time: 2025-06-08

3-Penten-2-ol, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-ol, (3E)-
• Methyl 1-Propenyl Carbinol
• TRANS-3-PENTEN-2-OL
• 3-PENTEN-2-OL PREDOMINANTLY TRANS
• Fr-2138

• Inchi： 1S/C5H10O/c1-3-4-5(2)6/h3-6H,1-2H3/b4-3+
• InChI Key： GJYMQFMQRRNLCY-ONEGZZNKSA-N
• SMILES： OC(/C=C/C)C

Computed Properties

• Exact Mass: 86.07320
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 47.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8

Experimental Properties

• Color/Form: Not determined
• Density: 0.843 g/mL at 25 °C(lit.)
• Melting Point: 14.19°C (estimate)
• Boiling Point: 119-121 °C(lit.)
• Flash Point: Fahrenheit: 96.8 ° f < br / > Celsius: 36 ° C < br / >
• Refractive Index: n20/D 1.428(lit.)
• PSA: 20.23000
• LogP: 0.94330
• Solubility: Not determined

3-Penten-2-ol, (3E)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S23; S24/25
• Storage Condition：2-8°C
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 3-Penten-2-ol, (3E)-

Recent Advances in the Study of 3899-34-1 and (3E)-3-Penten-2-ol: Implications for Chemical Biology and Pharmaceutical Applications

The chemical compound with CAS number 3899-34-1, commonly referred to as (3E)-3-Penten-2-ol, has garnered significant attention in recent research due to its versatile applications in chemical biology and pharmaceutical sciences. This unsaturated alcohol is characterized by its unique structural properties, which make it a valuable intermediate in the synthesis of various bioactive molecules. Recent studies have explored its role in the development of novel therapeutic agents, as well as its potential as a building block in organic synthesis.

One of the key areas of focus has been the investigation of (3E)-3-Penten-2-ol's antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against a range of Gram-positive and Gram-negative bacteria. The researchers utilized a combination of in vitro assays and molecular docking simulations to elucidate the mechanism of action, revealing that these derivatives interfere with bacterial cell wall synthesis by targeting specific enzymes involved in peptidoglycan formation.

In addition to its antimicrobial potential, (3E)-3-Penten-2-ol has also been studied for its role in fragrance and flavor chemistry. A recent report in Flavour and Fragrance Journal highlighted its use as a key component in the synthesis of green, fruity, and floral notes in perfumery. The study emphasized the compound's ability to undergo selective oxidation and reduction reactions, yielding a variety of odor-active molecules with applications in the food and cosmetic industries.

Another significant advancement involves the use of 3899-34-1 as a precursor in the synthesis of chiral ligands for asymmetric catalysis. Research published in Organic Letters in 2024 detailed the development of a new class of phosphine-oxazoline ligands derived from (3E)-3-Penten-2-ol. These ligands were shown to facilitate highly enantioselective transformations, such as hydrogenation and allylic alkylation, with excellent yields and stereocontrol. This breakthrough has important implications for the production of enantiomerically pure pharmaceuticals.

From a pharmacological perspective, recent preclinical studies have explored the anti-inflammatory and analgesic properties of (3E)-3-Penten-2-ol derivatives. A 2023 paper in Bioorganic & Medicinal Chemistry reported that certain analogs of this compound exhibit significant COX-2 inhibitory activity, comparable to that of traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest potential applications in the treatment of chronic inflammatory conditions, although further clinical validation is required.

The synthetic accessibility of 3899-34-1 has also been a subject of recent optimization efforts. A 2024 study in the Journal of Organic Chemistry presented a novel, scalable route to (3E)-3-Penten-2-ol via palladium-catalyzed cross-coupling reactions. This method offers advantages in terms of yield, purity, and environmental sustainability compared to traditional approaches, making it particularly attractive for industrial-scale production.

Looking ahead, researchers anticipate that continued investigation of 3899-34-1 and its derivatives will yield further insights into their biological activities and synthetic utility. Current efforts are focused on expanding the structural diversity of these compounds through combinatorial chemistry approaches, as well as exploring their potential in emerging areas such as targeted drug delivery and prodrug design. The versatility of (3E)-3-Penten-2-ol as a chemical scaffold positions it as a promising candidate for future drug discovery and development initiatives.